Cas no 14464-67-6 ((R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid)

• Product Name: (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid
• CAS No: 14464-67-6
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD01860875
• CID: 49807
• PubChem ID: 7005132
• Update Time: 2025-06-24

(R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• D-3-Trifluoromethylphe
• 3-(Trifluoromethyl)-D-phenylalanine
• 3-Trifluoromethyl-D-phenylalanine
• D-3-Trifluoromethylphenylalanine
• (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid
• (R)-2-Amino-3-[3-(trifluoromethyl)phenyl]propionic acid
• H-D-PHE(M-CF3)-OH
• Trifluoromethyphe
• H-D-PHE(3-CF 3)-OH
• RARECHEM BK PT 0136
• D-3-Trifluoromethyl-phe-OH
• H-D-PHE(3-TRIFLUOROMETHYL)-OH
• D-3-Trifluoromethyphenylalanine
• 82317-79-1
• PS-12175
• J-007987
• SCHEMBL503602
• D-Phenylalanine, 3-(trifluoromethyl)-
• H-D-PHE(3-CF3)-OH
• AKOS017482217
• HY-W009630
• F52517
• PD196696
• AM83490
• AC-5863
• CS-W010346
• MFCD01860875
• 14464-67-6
• A808252
• FXC
• (2R)-2-azanyl-3-[3-(trifluoromethyl)phenyl]propanoic acid
• DB-297131
• (2R)-2-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid

• MDL： MFCD01860875
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m1/s1
• InChI Key： BURBNIPKSRJAIQ-MRVPVSSYSA-N
• SMILES： FC(C1=CC=CC(=C1)C[C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 233.06600
• Monoisotopic Mass: 233.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.3640
• Boiling Point: 301.2°Cat760mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.502
• PSA: 63.32000
• LogP: 2.36010
• Solubility: Not determined

(R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Store at -15 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid

Introduction to (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic Acid (CAS No. 14464-67-6)

(R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid, identified by its CAS number 14464-67-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a trifluoromethyl group in the phenyl ring enhances its metabolic stability and binding affinity, making it a valuable candidate for various therapeutic interventions.

The compound's stereochemistry, specifically the (R) configuration, plays a crucial role in its biological activity. Chiral centers are often pivotal in determining the efficacy and selectivity of pharmaceutical agents. In recent years, there has been a growing interest in the development of enantiomerically pure compounds to minimize side effects and improve therapeutic outcomes. (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid exemplifies this trend, as its specific stereochemical arrangement allows for targeted interactions with biological targets.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The combination of an amino acid scaffold with a trifluoromethyl substituent provides a versatile platform for medicinal chemists to design novel pharmacophores. Such derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent studies have highlighted the potential of (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop more effective and selective kinase inhibitors that can modulate these pathways without affecting other cellular processes.

The< strong> trifluoromethyl group is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of drug candidates. This property is especially valuable in the development of oral medications, where poor bioavailability can significantly limit therapeutic efficacy. Additionally, the fluorine atoms can participate in hydrophobic interactions and π-stacking, further influencing the binding affinity of drug molecules to their targets.

In addition to its role in kinase inhibition, (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid has been explored as a precursor in the synthesis of neuroactive compounds. Neurotransmitter receptors and ion channels are critical targets for treating neurological disorders such as depression, anxiety, and epilepsy. The unique structural features of this compound make it a promising candidate for designing ligands that can interact selectively with these targets.

The synthesis of (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Techniques such as asymmetric hydrogenation and cross-coupling reactions are commonly employed to achieve high enantiomeric purity. These synthetic strategies not only demonstrate the versatility of this compound but also contribute to the broader arsenal of methods available for constructing complex molecular architectures.

Computational modeling has also played a significant role in understanding the interactions between (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid and biological targets. Molecular dynamics simulations and enzyme docking studies have provided insights into how this compound binds to its intended receptors or enzymes. These computational approaches complement experimental efforts by allowing researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development.

The pharmaceutical industry continues to invest heavily in the discovery and development of novel therapeutics based on chiral amino acid derivatives like (R)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid. Its unique combination of structural features makes it a versatile tool for medicinal chemists seeking to design next-generation drugs. As research progresses, it is likely that new applications and applications will emerge, further solidifying its importance in pharmaceutical chemistry.